Cas no 1378832-85-9 (methyl 3-chloroisothiazole-4-carboxylate)
methyl 3-chloroisothiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-chloroisothiazole-4-carboxylate
- 3-chloro-isothiazole-4-carboxylic acid methyl ester
- AKOS025149650
- DB-357051
- 1378832-85-9
- AT42633
- METHYL 3-CHLORO-1,2-THIAZOLE-4-CARBOXYLATE
- EN300-7088326
-
- Inchi: 1S/C5H4ClNO2S/c1-9-5(8)3-2-10-7-4(3)6/h2H,1H3
- InChI Key: YBULYFAPHGZDLL-UHFFFAOYSA-N
- SMILES: ClC1C(=CSN=1)C(=O)OC
Computed Properties
- Exact Mass: 176.9651272g/mol
- Monoisotopic Mass: 176.9651272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 67.4Ų
methyl 3-chloroisothiazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7088326-0.05g |
methyl 3-chloro-1,2-thiazole-4-carboxylate |
1378832-85-9 | 95.0% | 0.05g |
$249.0 | 2025-03-12 | |
| Enamine | EN300-7088326-0.1g |
methyl 3-chloro-1,2-thiazole-4-carboxylate |
1378832-85-9 | 95.0% | 0.1g |
$372.0 | 2025-03-12 | |
| Enamine | EN300-7088326-0.25g |
methyl 3-chloro-1,2-thiazole-4-carboxylate |
1378832-85-9 | 95.0% | 0.25g |
$530.0 | 2025-03-12 | |
| Enamine | EN300-7088326-0.5g |
methyl 3-chloro-1,2-thiazole-4-carboxylate |
1378832-85-9 | 95.0% | 0.5g |
$835.0 | 2025-03-12 | |
| Enamine | EN300-7088326-1.0g |
methyl 3-chloro-1,2-thiazole-4-carboxylate |
1378832-85-9 | 95.0% | 1.0g |
$1070.0 | 2025-03-12 | |
| Enamine | EN300-7088326-2.5g |
methyl 3-chloro-1,2-thiazole-4-carboxylate |
1378832-85-9 | 95.0% | 2.5g |
$2100.0 | 2025-03-12 | |
| Enamine | EN300-7088326-5.0g |
methyl 3-chloro-1,2-thiazole-4-carboxylate |
1378832-85-9 | 95.0% | 5.0g |
$3105.0 | 2025-03-12 | |
| Enamine | EN300-7088326-10.0g |
methyl 3-chloro-1,2-thiazole-4-carboxylate |
1378832-85-9 | 95.0% | 10.0g |
$4606.0 | 2025-03-12 | |
| Aaron | AR009H4C-50mg |
3-chloro-isothiazole-4-carboxylic acid methyl ester |
1378832-85-9 | 95% | 50mg |
$368.00 | 2025-02-14 | |
| Aaron | AR009H4C-100mg |
3-chloro-isothiazole-4-carboxylic acid methyl ester |
1378832-85-9 | 95% | 100mg |
$537.00 | 2025-02-14 |
methyl 3-chloroisothiazole-4-carboxylate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on methyl 3-chloroisothiazole-4-carboxylate
Methyl 3-chloroisothiazole-4-carboxylate (CAS No. 1378832-85-9): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 3-chloroisothiazole-4-carboxylate (CAS No. 1378832-85-9) is a versatile and highly reactive chemical compound that has garnered significant attention in the field of pharmaceutical synthesis. As an intermediate, it plays a crucial role in the development of various therapeutic agents, particularly those targeting infectious diseases and inflammatory conditions. The unique structural features of this compound, including its isothiazole core and chlorinated substituent, make it an invaluable building block for synthetic chemists.
The 3-chloroisothiazole-4-carboxylate moiety is particularly noteworthy due to its ability to participate in a wide range of chemical transformations. This reactivity is harnessed in the synthesis of complex molecules, where the carboxylate group serves as a nucleophilic site for further functionalization, while the chlorine atom provides a handle for electrophilic substitution reactions. Such properties are essential in constructing intricate pharmacophores that exhibit high binding affinity and selectivity towards biological targets.
In recent years, there has been a surge in research focused on developing novel antiviral and antibacterial agents. Methyl 3-chloroisothiazole-4-carboxylate has emerged as a key intermediate in several promising drug candidates. For instance, studies have demonstrated its utility in the synthesis of compounds with potent activity against RNA viruses, including those responsible for emerging infectious diseases. The ability to modify the isothiazole scaffold allows for the fine-tuning of pharmacokinetic properties, leading to improved drug efficacy and reduced toxicity.
The pharmaceutical industry has also leveraged this compound in the development of anti-inflammatory therapeutics. By incorporating the 3-chloroisothiazole-4-carboxylate moiety into molecular frameworks, researchers have identified novel inhibitors of key inflammatory pathways. These inhibitors target enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. The structural flexibility of methyl 3-chloroisothiazole-4-carboxylate enables the design of molecules that can selectively modulate these pathways without eliciting significant side effects.
Advances in computational chemistry have further enhanced the utility of methyl 3-chloroisothiazole-4-carboxylate. Molecular modeling techniques allow researchers to predict the binding modes of this intermediate with biological targets with remarkable accuracy. This predictive power has accelerated the discovery process, enabling the rapid identification of lead compounds for further optimization. Additionally, computational methods have been instrumental in understanding the mechanistic aspects of its transformations, providing insights that guide synthetic strategies.
The synthesis of methyl 3-chloroisothiazole-4-carboxylate itself is a testament to the ingenuity of modern organic chemistry. While traditional methods involve multi-step sequences involving halogenation and carboxylation reactions, recent innovations have led to more efficient and sustainable pathways. Catalytic processes, for example, have significantly reduced reaction times and improved yields while minimizing waste generation. These advancements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.
The versatility of methyl 3-chloroisothiazole-4-carboxylate extends beyond its role as an intermediate in drug synthesis. It has also found applications in materials science, where its heterocyclic structure contributes to the development of novel polymers and coatings with enhanced thermal stability and mechanical strength. Such materials are particularly valuable in high-performance applications where durability and resistance to environmental degradation are critical.
In conclusion, methyl 3-chloroisothiazole-4-carboxylate (CAS No. 1378832-85-9) represents a cornerstone compound in modern pharmaceutical research. Its unique structural attributes and reactivity make it indispensable for synthesizing next-generation therapeutics targeting a broad spectrum of diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.
1378832-85-9 (methyl 3-chloroisothiazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)